Cas no 1864064-52-7 (4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride)

4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride is a fluorinated organic compound featuring a phenoxybutylamine backbone with difluorine substitutions at the 2- and 4-positions of the phenyl ring. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The difluorophenoxy moiety contributes to its potential as a versatile intermediate in the development of bioactive molecules, particularly in modifying pharmacokinetic properties such as lipophilicity and metabolic resistance. Its well-defined structure allows for precise functionalization, aiding in the synthesis of targeted compounds. This reagent is valued for its consistent purity and reliability in organic synthesis.

4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride structure

1864064-52-7 structure

Product Name:4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride

CAS No:1864064-52-7

MF:C₁₀H₁₄ClF₂NO

MW:237.674068927765

CID:5719777

PubChem ID:86262593

Update Time:2025-10-18

4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(2,4-difluorophenoxy)butan-1-amine;hydrochloride
- 4-(2,4-difluorophenoxy)butan-1-amine hydrochloride
- 4-(2,4-difluorophenoxy)butan-1-aminehydrochloride
- F2167-1643
- EN300-241049
- 1864064-52-7
- AKOS026747320
- 4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride
- Inchi： 1S/C10H13F2NO.ClH/c11-8-3-4-10(9(12)7-8)14-6-2-1-5-13;/h3-4,7H,1-2,5-6,13H2;1H
- InChI Key： OTQWFPMVPFFJQN-UHFFFAOYSA-N
- SMILES： Cl.FC1C=C(C=CC=1OCCCCN)F

Computed Properties

Exact Mass: 237.0731981g/mol
Monoisotopic Mass: 237.0731981g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 157
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

4-(2,4-Difluorophenoxy)butan-1-amine hydrochloride Pricemore >>

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TRC	D239946-100mg	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7		100mg	$ 115.00	2022-06-02
TRC	D239946-500mg	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7		500mg	$ 455.00	2022-06-02
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Enamine	EN300-241049-0.05g	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7	95%	0.05g	$671.0	2024-06-19
Enamine	EN300-241049-0.1g	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7	95%	0.1g	$703.0	2024-06-19
Enamine	EN300-241049-0.25g	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7	95%	0.25g	$735.0	2024-06-19
Enamine	EN300-241049-0.5g	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7	95%	0.5g	$768.0	2024-06-19
Enamine	EN300-241049-1.0g	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7	95%	1.0g	$800.0	2024-06-19
Enamine	EN300-241049-2.5g	4-(2,4-difluorophenoxy)butan-1-amine hydrochloride	1864064-52-7	95%	2.5g	$1568.0	2024-06-19
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